Cas no 57899-68-0 (diethyl 4-aminocyclohexane-1,1-dicarboxylate)

• Product Name: diethyl 4-aminocyclohexane-1,1-dicarboxylate
• CAS No: 57899-68-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD00101630
• CID: 3176810
• PubChem ID: 13889850
• Update Time: 2025-05-26

diethyl 4-aminocyclohexane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-CYCLOHEXANEDICARBOXYLIC ACID, 4-AMINO-, DIETHYL ESTER
• diethyl 4-aminocyclohexane-1,1-dicarboxylate
• MFCD00101630
• BS-43489
• DTXSID401240370
• 1,1-Diethyl 4-amino-1,1-cyclohexanedicarboxylate
• 1,1-diethyl 4-aminocyclohexane-1,1-dicarboxylate
• 4-amino-1,1-Cyclohexanedicarboxylic acid 1,1-diethyl ester
• P19875
• SY323479
• DB-128797
• 57899-68-0
• SCHEMBL7409982

• MDL： MFCD00101630
• Inchi： 1S/C12H21NO4/c1-3-16-10(14)12(11(15)17-4-2)7-5-9(13)6-8-12/h9H,3-8,13H2,1-2H3
• InChI Key： DHILVVQQOQVFGV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCC(CC1)N)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on diethyl 4-aminocyclohexane-1,1-dicarboxylate

Diethyl 4-Aminocyclohexane-1,1-Dicarboxylate: A Comprehensive Overview

Diethyl 4-Aminocyclohexane-1,1-Dicarboxylate (CAS No. 57899-68-0) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with two ethyl ester groups and an amino substituent. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of diethyl 4-aminocyclohexane-1,1-dicarboxylate in the synthesis of advanced materials, particularly in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as a precursor for the production of polyamides and polyesters with enhanced mechanical properties. For instance, a 2023 study published in *Macromolecules* revealed that polymers derived from diethyl 4-aminocyclohexane-1,1-dicarboxylate exhibit superior tensile strength and thermal stability compared to conventional materials.

The synthesis of diethyl 4-aminocyclohexane-1,1-dicarboxylate typically involves multi-step reactions, including cycloaddition and esterification processes. These reactions are optimized to ensure high yield and purity, which are critical for its application in sensitive chemical processes. The compound's ability to undergo both nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis.

In addition to its role in polymer chemistry, diethyl 4-aminocyclohexane-1,1-dicarboxylate has been explored for its potential in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. A recent study in *Journal of Controlled Release* reported that nanoparticles synthesized using this compound showed improved drug loading capacity and sustained release profiles.

The environmental impact of diethyl 4-aminocyclohexane-1,1-dicarboxylate has also been a topic of interest. Researchers are investigating its biodegradability and toxicity to ensure its safe use in industrial applications. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions.

Furthermore, the use of diethyl 4-aminocyclohexane-1,1-dicarboxylate in catalysis has gained attention due to its ability to act as a chiral auxiliary in asymmetric synthesis. This property enables the production of enantiomerically enriched compounds, which are essential in pharmaceuticals and agrochemicals.

In conclusion, diethyl 4-aminocyclohexane-1,1-dicarboxylate (CAS No. 57899-68-0) is a multifaceted compound with promising applications across various disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing materials science and chemistry is expected to grow significantly.